Cas no 122602-44-2 (4-Amino-4-phenyl-butyric acid hydrochloride)

• Product Name: 4-Amino-4-phenyl-butyric acid hydrochloride
• CAS No: 122602-44-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD17977124
• CID: 2182632
• PubChem ID: 14415128
• Update Time: 2025-06-14

4-Amino-4-phenyl-butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-phenyl-butyric acid hydrochloride
• 4-Amino-4-phenylbutanoic acid hydrochloride
• SB37697
• SB32007
• SY346859
• MFCD17977124
• AKOS024260925
• Benzenebutanoic acid, gamma-amino-, hydrochloride (1:1)
• Z2213893322
• 4-amino-4-phenylbutanoic acid;hydrochloride
• MFCD12759019
• E72703
• BS-50062
• SB30096
• DB-262894
• CS-0196600
• EN300-70846
• SCHEMBL3017606
• (R)-4-Amino-4-phenyl-butyric acid hydrochloride
• (S)-4-amino-4-phenylbutanoic acid hydrochloride
• 122602-44-2
• 4-amino-4-phenylbutanoicacidhydrochloride
• GCA52354
• 869-674-9
• 6VR8VFP77D
• Benzenebutanoic acid, gamma-amino-, hydrochloride
• XEA60244

• MDL： MFCD17977124
• Inchi： 1S/C10H13NO2.ClH/c11-9(6-7-10(12)13)8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H
• InChI Key： HWYVTLZMBWZXGN-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC(C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-4-phenyl-butyric acid hydrochloride

Comprehensive Overview of 4-Amino-4-phenyl-butyric acid hydrochloride (CAS No. 122602-44-2): Properties, Applications, and Research Insights

4-Amino-4-phenyl-butyric acid hydrochloride (CAS No. 122602-44-2) is a chemically modified derivative of gamma-aminobutyric acid (GABA), a pivotal neurotransmitter in the central nervous system. This compound, characterized by its phenyl group substitution and hydrochloride salt form, has garnered significant attention in pharmaceutical and biochemical research due to its potential therapeutic applications. The molecular structure of this compound combines a four-carbon aliphatic chain with an aromatic phenyl ring, enhancing its bioavailability and stability compared to unmodified GABA.

In recent years, the demand for neuroactive compounds like 4-Amino-4-phenyl-butyric acid hydrochloride has surged, driven by growing interest in neurological health and cognitive enhancement. Researchers are exploring its role in modulating GABAergic signaling pathways, which are implicated in conditions such as anxiety, epilepsy, and sleep disorders. The compound's CAS No. 122602-44-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its hydrochloride salt form improves solubility, making it a preferred choice for in vitro and in vivo experiments.

The synthesis of 4-Amino-4-phenyl-butyric acid hydrochloride involves multi-step organic reactions, including reductive amination and salt formation. Its purity and stability are critical for reproducibility in research, prompting stringent quality control measures during production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its chemical integrity. This compound's melting point (typically above 200°C) and hygroscopic nature necessitate proper storage conditions to prevent degradation.

Beyond neuroscience, 4-Amino-4-phenyl-butyric acid hydrochloride is investigated for its potential in metabolic engineering and peptide synthesis. Its amino acid-like structure allows incorporation into bioactive peptides, offering avenues for drug design. The compound's phenyl group also contributes to interactions with hydrophobic protein domains, a feature exploited in structure-activity relationship (SAR) studies. Such applications align with trending topics like precision medicine and biologics development, frequently queried in scientific search engines.

From a commercial perspective, suppliers of CAS No. 122602-44-2 emphasize compliance with Good Manufacturing Practices (GMP) to meet the needs of pharmaceutical clients. The compound's pricing and availability are influenced by factors like batch size and purity grade (e.g., ≥98% for research use). Recent forums highlight user queries about its synonyms (e.g., 4-Phenyl-GABA HCl) and alternative formulations, underscoring the need for clear technical documentation.

Environmental and safety profiles of 4-Amino-4-phenyl-butyric acid hydrochloride are also under scrutiny, particularly regarding biodegradability and ecotoxicological impact. While not classified as hazardous, proper laboratory handling protocols are recommended to minimize exposure. These considerations resonate with the broader scientific community's focus on green chemistry and sustainable research practices.

In summary, 4-Amino-4-phenyl-butyric acid hydrochloride (CAS No. 122602-44-2) exemplifies the intersection of medicinal chemistry and neuroscience innovation. Its versatility in research, coupled with rising interest in neuropharmacology and peptide therapeutics, positions it as a compound of enduring scientific value. Ongoing studies may further elucidate its mechanisms, potentially unlocking novel clinical applications.